N,N-diethyl-2-[2-(4-fluorophenoxy)ethoxy]ethanamine

• IUPAC Name: N,N-diethyl-2-[2-(4-fluorophenoxy)ethoxy]ethanamine
• InChI: InChI=1S/C14H22FNO2/c1-3-16(4-2)9-10-17-11-12-18-14-7-5-13(15)6-8-14/h5-8H,3-4,9-12H2,1-2H3
• InChI Key: MDQHANNSEJQYLR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOCCOC1=CC=C(C=C1)F
• Molecular Formula: C14H22FNO2
• Molecular Weight: 255.33 g/mol

Description

N,N-diethyl-2-[2-(4-fluorophenoxy)ethoxy]ethanamine, commonly known as FDEA, is a synthetic compound that belongs to the family of β-adrenergic agonists. It is a potent and selective agonist of the β2-adrenergic receptor, which is primarily found in the lungs and plays a crucial role in regulating bronchial smooth muscle tone.

Mechanism of Action

FDEA works by binding to and activating the β2-adrenergic receptor, which leads to the relaxation of bronchial smooth muscle and the dilation of airways. This results in increased airflow to the lungs, which improves respiratory function.
Biochemical and Physiological Effects:
FDEA has been shown to have a rapid onset of action and a longer duration of action compared to other β2-adrenergic agonists. It has also been shown to have a greater selectivity for the β2-adrenergic receptor, which reduces the risk of unwanted side effects such as tachycardia and tremors.

Advantages and Limitations for Lab Experiments

FDEA has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a well-defined mechanism of action. However, FDEA is a potent compound and must be handled with care to avoid exposure to laboratory personnel.

Future Directions

There are several potential future directions for research on FDEA. One area of interest is the development of new formulations and delivery methods for FDEA to improve its efficacy and reduce the risk of side effects. Another area of interest is the investigation of FDEA's potential use in the treatment of other respiratory disorders, such as pulmonary hypertension and acute respiratory distress syndrome. Additionally, further research is needed to fully understand the molecular mechanisms underlying FDEA's effects on bronchial smooth muscle and airway function.

Scientific Research Applications

FDEA has been extensively studied for its potential use as a bronchodilator in the treatment of asthma and chronic obstructive pulmonary disease (COPD). It has also been investigated for its potential use in the treatment of other respiratory disorders, such as cystic fibrosis and bronchiectasis.